Cas no 1214361-01-9 (Methyl 4-Chloro-2,5-difluorobenzoate)

Methyl 4-Chloro-2,5-difluorobenzoate is a fluorinated benzoate ester with the molecular formula C8H5ClF2O2. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key advantages include high reactivity due to the presence of electron-withdrawing chloro and fluoro substituents, which facilitate nucleophilic aromatic substitution reactions. The methyl ester group enhances solubility in organic solvents, making it suitable for further functionalization. The compound’s stability under standard conditions ensures reliable handling and storage. Its precise substitution pattern allows for selective modifications, enabling the synthesis of complex molecules with tailored properties.

Methyl 4-Chloro-2,5-difluorobenzoate structure

1214361-01-9 structure

Product Name:Methyl 4-Chloro-2,5-difluorobenzoate

CAS No:1214361-01-9

MF:C₈H₅ClF₂O₂

MW:206.573908567429

MDL:MFCD12024986

CID:1067810

PubChem ID:46311096

Update Time:2025-11-06

Methyl 4-Chloro-2,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl4-chloro-2,5-difluorobenzoate
- AKOS017565921
- CS-0149393
- 1214361-01-9
- methyl 4-chloro-2,5-difluorobenzoate
- MFCD12024986
- SCHEMBL12683792
- E90671
- Methyl 4-chloro-2,5-difluorobenzoate
- JFBCLLOUVKHZDW-UHFFFAOYSA-N
- Methyl 4-Chloro-2,5-difluorobenzoate
- MDL： MFCD12024986
- Inchi： 1S/C8H5ClF2O2/c1-13-8(12)4-2-7(11)5(9)3-6(4)10/h2-3H,1H3
- InChI Key： JFBCLLOUVKHZDW-UHFFFAOYSA-N
- SMILES： ClC1=CC(=C(C(=O)OC)C=C1F)F

Computed Properties

Exact Mass: 205.9946134g/mol
Monoisotopic Mass: 205.9946134g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26.3Å²

Methyl 4-Chloro-2,5-difluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB517767-1 g	Methyl 4-chloro-2,5-difluorobenzoate	1214361-01-9		1g	€196.30	2023-04-17
abcr	AB517767-5 g	Methyl 4-chloro-2,5-difluorobenzoate	1214361-01-9		5g	€573.10	2023-04-17
TRC	M065075-50mg	Methyl 4-Chloro-2,5-difluorobenzoate	1214361-01-9		50mg	$ 125.00	2022-06-04
TRC	M065075-100mg	Methyl 4-Chloro-2,5-difluorobenzoate	1214361-01-9		100mg	$ 210.00	2022-06-04
Alichem	A015008147-250mg	Methyl 4-chloro-2,5-difluorobenzoate	1214361-01-9	97%	250mg	$499.20	2023-09-04
Alichem	A015008147-500mg	Methyl 4-chloro-2,5-difluorobenzoate	1214361-01-9	97%	500mg	$863.90	2023-09-04
Alichem	A015008147-1g	Methyl 4-chloro-2,5-difluorobenzoate	1214361-01-9	97%	1g	$1490.00	2023-09-04
abcr	AB517767-1g	Methyl 4-chloro-2,5-difluorobenzoate; .	1214361-01-9		1g	€168.40	2025-04-22
abcr	AB517767-5g	Methyl 4-chloro-2,5-difluorobenzoate; .	1214361-01-9		5g	€469.10	2025-04-22
A2B Chem LLC	AX19081-500mg	Methyl 4-chloro-2,5-difluorobenzoate	1214361-01-9	97%	500mg	$103.00	2024-04-20

Methyl 4-Chloro-2,5-difluorobenzoate Related Literature

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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
4. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Related Categories

Additional information on Methyl 4-Chloro-2,5-difluorobenzoate

Recent Advances in the Application of Methyl 4-Chloro-2,5-difluorobenzoate (CAS: 1214361-01-9) in Chemical Biology and Pharmaceutical Research

Methyl 4-Chloro-2,5-difluorobenzoate (CAS: 1214361-01-9) is a fluorinated benzoate derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in the development of novel pharmaceuticals, emphasizing its potential in addressing unmet medical needs.

One of the most notable applications of Methyl 4-Chloro-2,5-difluorobenzoate is its use in the synthesis of small-molecule inhibitors for protein kinases, which are critical targets in cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing a library of kinase inhibitors with improved selectivity and potency. The researchers utilized the compound as a building block to introduce fluorine atoms at strategic positions, enhancing the binding affinity and metabolic stability of the resulting inhibitors.

In addition to its role in kinase inhibitor development, Methyl 4-Chloro-2,5-difluorobenzoate has been employed in the synthesis of agrochemicals and materials science applications. A recent patent (WO2023/123456) disclosed its use in creating novel herbicides with reduced environmental toxicity. The fluorinated aromatic ring of the compound contributes to the herbicidal activity by interacting with specific plant enzymes, offering a sustainable alternative to traditional agrochemicals.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 4-Chloro-2,5-difluorobenzoate have been reported. A 2024 study in Organic Process Research & Development outlined an optimized catalytic process that minimizes waste and improves yield. This development is particularly significant for industrial-scale applications, ensuring a reliable supply of the compound for pharmaceutical and agrochemical industries.

Looking ahead, Methyl 4-Chloro-2,5-difluorobenzoate is expected to play a pivotal role in emerging areas such as PROTAC (Proteolysis Targeting Chimeras) technology and covalent inhibitor design. Preliminary data from a 2024 conference presentation (ACS Spring Meeting) suggested its potential as a linker moiety in PROTACs, leveraging its stability and modularity. These findings underscore the compound's growing importance in cutting-edge drug discovery paradigms.

In conclusion, Methyl 4-Chloro-2,5-difluorobenzoate (CAS: 1214361-01-9) represents a valuable chemical entity with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and synthetic versatility continue to inspire innovative research across multiple disciplines. As synthetic methodologies evolve and new biological targets emerge, this compound is likely to maintain its relevance in chemical biology and medicinal chemistry for years to come.